{1-[(2-isopropyl-4-methyl-1,3-thiazol-5-yl)carbonyl]-4-piperidinyl}(2-thienyl)methanol

• IUPAC Name: [4-[hydroxy(thiophen-2-yl)methyl]piperidin-1-yl]-(4-methyl-2-propan-2-yl-1,3-thiazol-5-yl)methanone
• InChI: InChI=1S/C18H24N2O2S2/c1-11(2)17-19-12(3)16(24-17)18(22)20-8-6-13(7-9-20)15(21)14-5-4-10-23-14/h4-5,10-11,13,15,21H,6-9H2,1-3H3
• InChI Key: QNWOFYLLYSWNIV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C(C)C)C(=O)N2CCC(CC2)C(C3=CC=CS3)O
• Molecular Formula: C18H24N2O2S2
• Molecular Weight: 364.5 g/mol

Description

Synthesis Analysis

Although direct synthesis details for "{1-[(2-isopropyl-4-methyl-1,3-thiazol-5-yl)carbonyl]-4-piperidinyl}(2-thienyl)methanol" are not available, related compounds' synthesis involves multiple steps, including condensation, reduction, and functional group transformation. For instance, similar compounds have been synthesized through condensation reactions followed by characterization using spectroscopic techniques and X-ray crystallography to confirm their structures (Naveen et al., 2015).

Molecular Structure Analysis

The molecular structure of related compounds reveals critical insights into their conformation and geometry, often determined by X-ray diffraction. These studies show that such molecules typically adopt specific conformations influenced by their cyclic components, as seen in the chair conformation of the piperidine ring and the planar or slightly distorted geometry around sulfur atoms (Naveen et al., 2015).

Chemical Reactions and Properties

While specific reactions of "{1-[(2-isopropyl-4-methyl-1,3-thiazol-5-yl)carbonyl]-4-piperidinyl}(2-thienyl)methanol" are not described, compounds with similar structures participate in a variety of chemical reactions. These include hydrogenation, halogenation, and interactions with nucleophiles or electrophiles, demonstrating their reactive versatility. The presence of functional groups like carbonyl and thiazole suggests potential for nucleophilic addition reactions and involvement in forming heterocyclic compounds.

Physical Properties Analysis

Compounds of this nature typically exhibit properties like crystallinity, solubility in common organic solvents, and distinct melting points, which are crucial for their purification and characterization. The crystalline structure, as determined by X-ray crystallography, provides insights into the intermolecular interactions that govern these physical properties (Naveen et al., 2015).